Cas no 693-23-2 (Dodecanedioic acid)

• Product Name: Dodecanedioic acid
• CAS No: 693-23-2
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• MDL: MFCD00002735
• CID: 39557
• PubChem ID: 12736
• Update Time: 2026-03-30

Dodecanedioic acid Chemical and Physical Properties

Names and Identifiers

• Dodecanedioic acid
• 1,12-DODECANEDIOIC ACID
• DDA
• DDDA
• DECAMETHYLENEDICARBOXYLIC ACID
• DECANE-1,10-DICARBOXYLIC ACID
• DICARBOXYLIC ACID C12
• RARECHEM AL BO 0308
• 1,10-decandicarboxylicacid
• 1,10-dicarboxydecane
• 1,12-Dodecandioic acid
• Dodecanedioic Acid (DDDA)
• DODECANEDIOCACID
• DODECANEDIOIC
• N-DODECANEDIOICACID
• 1,12-Dodecandisure
• 1,12-Dodecanoic acid
• DODECANE
• 05-1200
• Dodecylic acid
• 1,10-decanedicarboxylic acid
• Corfree M 2
• dodecane-1,12-dioic acid
• n-decane-1,10-dicarboxylic acid
• SL-AH

• MDL： MFCD00002735
• Inchi： 1S/C12H22O4/c13-11(14)9-7-5-3-1-2-4-6-8-10-12(15)16/h1-10H2,(H,13,14)(H,15,16)
• InChI Key： TVIDDXQYHWJXFK-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCC(=O)O)=O
• BRN： 1782580

Computed Properties

• Exact Mass: 230.15200
• Monoisotopic Mass: 230.151809
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: White powdery or flaky crystals.
• Density: 1,15 g/cm3
• Melting Point: 128.0 to 132.0 deg-C
• Boiling Point: 245 °C/10 mmHg(lit.)
• Flash Point: Fahrenheit: 428 ° f
  Celsius: 220 ° c
  
• Refractive Index: 1.4437 (estimate)
• PH: 5 (H2O, 20℃)(aqueous suspension)
• Solubility: ethanol: 0.1 g/mL, clear
• Water Partition Coefficient: < 0.1 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, reducing agents. Combustible.
• PSA: 74.60000
• LogP: 3.05660
• Vapor Pressure: 21 mmHg ( 222 °C)
• Sensitiveness: Air Sensitive
• Solubility: Not determined

Dodecanedioic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：nwg
• Hazard Category Code： 36
• Safety Instruction： S26-S36-S24/25
• RTECS：JR2370000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Dodecanedioic acid

Dodecanedioic Acid (CAS No. 693-23-2): Applications and Recent Research Developments

Dodecanedioic acid, chemically known as butanedioic acid, is a dicarboxylic acid with the molecular formula C₁₂H₂₂O₄. This compound, identified by its CAS number 693-23-2, has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications and unique chemical properties. Dodecanedioic acid, also referred to as adipic acid derivative, is widely utilized in the synthesis of polymers, pharmaceuticals, and specialty chemicals. Its molecular structure, featuring two carboxyl groups separated by a carbon chain, makes it a valuable intermediate in organic synthesis and material science.

The compound's significance extends beyond its industrial applications into the realm of biomedical research. Recent studies have highlighted the potential of dodecanedioic acid as a precursor in the development of novel therapeutic agents. Its ability to form stable complexes with metal ions has opened new avenues in drug delivery systems, particularly in targeted cancer therapies. Researchers have been exploring its role in creating chelating agents that can selectively bind to metal ions overexpressed in tumor cells, thereby enhancing the efficacy of radiotherapy and chemotherapy.

In the context of polymer chemistry, dodecanedioic acid is instrumental in the production of high-performance plastics and resins. Its bifunctional nature allows it to act as a crosslinking agent, contributing to the development of durable and heat-resistant materials. These properties are particularly valuable in aerospace and automotive industries, where lightweight yet robust materials are essential for improving fuel efficiency and safety. The compound's incorporation into polyamide resins has been shown to enhance mechanical strength and thermal stability, making it an attractive choice for advanced manufacturing applications.

Moreover, dodecanedioic acid has found applications in environmental science, particularly in water treatment processes. Its ability to chelate heavy metals makes it an effective agent for removing toxic substances from industrial wastewater. This property is crucial in mitigating environmental pollution caused by metal-contaminated effluents, thereby protecting aquatic ecosystems and human health. Recent advancements in green chemistry have led to the development of biodegradable derivatives of dodecanedioic acid, which offer sustainable solutions for wastewater remediation without compromising efficacy.

The pharmaceutical industry has also been exploring the therapeutic potential of dodecanedioic acid derivatives. Studies have indicated that certain modifications of this compound can yield molecules with anti-inflammatory and analgesic properties. These findings are particularly relevant in the ongoing search for novel pain management strategies, especially for chronic conditions such as osteoarthritis. The compound's structural similarity to natural fatty acids suggests that it may interact with biological pathways involved in inflammation regulation, offering a promising lead for drug development.

Another area where dodecanedioic acid is making strides is in nanotechnology. Its ability to form stable nanoparticles has been exploited for drug delivery systems that target specific cells or tissues within the body. These nanoparticles can encapsulate therapeutic agents, protecting them from degradation and ensuring controlled release at the site of action. This approach has shown particular promise in cancer treatment, where targeted drug delivery can minimize side effects while maximizing therapeutic efficacy. The use of dodecanedioic acid-based nanoparticles is also being explored for vaccine delivery, aiming to enhance immune response and improve vaccine efficacy.

The chemical synthesis of dodecanedioic acid has been refined over recent years, leading to more efficient and environmentally friendly production methods. Traditional methods often involve harsh conditions or generate significant waste, but newer techniques such as catalytic oxidation and biocatalysis offer greener alternatives. These advancements not only improve the sustainability of dodecanedioic acid production but also reduce costs associated with raw materials and energy consumption. Such innovations are critical for scaling up production while adhering to stringent environmental regulations.

In conclusion, dodecanedioic acid (CAS No. 693-23-2) is a multifaceted compound with diverse applications across multiple industries. From enhancing polymer performance to contributing to novel drug delivery systems and environmental remediation technologies, its versatility makes it a cornerstone of modern chemical research. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in both industrial and academic settings.